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Compound Name: Sulfuryl fluoride

Cat. No.: B034953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfuryl fluoride (SO₂F₂) is a widely utilized fumigant insecticide.[1] A comprehensive

understanding of its physical properties at standard conditions is paramount for its safe

handling, application, and for the development of potential safety measures or alternative

compounds. This technical guide provides an in-depth overview of the core physical

characteristics of sulfuryl fluoride, methodologies for their experimental determination, and a

logical framework for assessing its hazards.

Core Physical Properties
At standard conditions, sulfuryl fluoride is a colorless and odorless gas.[2][3][4] It is shipped

as a liquefied gas under its own vapor pressure.[3] The compound is non-flammable and non-

corrosive.[2]

Quantitative Physical Data
A summary of the key quantitative physical properties of sulfuryl fluoride is presented in the

table below for easy reference and comparison.
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Property Value Conditions

Molecular Formula SO₂F₂

Molar Mass 102.06 g/mol [1]

Boiling Point -55.2 °C (-67.4 °F; 217.9 K)[2] at 760 mmHg

Melting Point
-135.8 °C (-212.4 °F; 137.3 K)

[5]

Vapor Pressure
1.7 x 10³ kPa (12,751 mmHg)

[2]
at 21 °C (69.8 °F)

Density (Gas) 4.172 g/L[1]

Density (Liquid) 1.632 g/mL[1] at 0 °C, under compressed gas

Solubility in Water 0.075 g / 100 g (750 ppm)[6][7] at 25 °C (77 °F) and pH 7[7]

Solubility in Organic Solvents
Soluble in ethanol, toluene,

and carbon tetrachloride[7]

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial. The following sections detail standard

experimental methodologies for key properties of gaseous compounds like sulfuryl fluoride.

Determination of Boiling Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

external pressure. For a liquefied gas like sulfuryl fluoride, a common method is distillation.[8]

Methodology:

A sample of liquid sulfuryl fluoride is placed in a distillation flask.

The flask is gently heated, and the temperature of the vapor is monitored with a thermometer

or a temperature probe.[8]
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The temperature at which the vapor and liquid are in equilibrium, and the vapor is

condensing, is recorded as the boiling point.[8] This temperature should remain constant

during the distillation of the pure substance.[8]

Determination of Vapor Pressure
Vapor pressure is a measure of a substance's volatility. Several methods can be employed for

its determination.[9][10]

Static Method:

A small amount of liquid sulfuryl fluoride is introduced into a closed container (a static

apparatus) from which all other gases have been evacuated.[10]

The container is placed in a temperature-controlled bath.

The pressure inside the container at equilibrium is measured using a pressure transducer.

This pressure corresponds to the vapor pressure of the substance at that temperature.[11]

Determination of Gas Density
The density of a gas is its mass per unit volume.

Methodology:

A container of a known volume (e.g., a gas syringe or a calibrated flask) is first weighed

when empty (evacuated).[12][13]

The container is then filled with sulfuryl fluoride gas at a known temperature and pressure.

[13]

The container filled with the gas is weighed again.

The mass of the gas is determined by subtracting the mass of the empty container from the

mass of the filled container.[12]

The density is then calculated by dividing the mass of the gas by the known volume of the

container.[12]
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Logical Framework for Hazard Assessment
Given the toxic nature of sulfuryl fluoride, a structured approach to hazard identification and

risk assessment is essential for researchers and professionals. The following diagram

illustrates a logical workflow for this process.
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Caption: Logical workflow for chemical hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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